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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Ethoxyphenol, also known as hydroquinone monoethyl ether, is an aromatic organic
compound with the chemical formula CsH100:. It is a monoethyl ether of hydroquinone and
finds applications as a versatile intermediate in the synthesis of more complex molecules,
including liquid crystals and pharmaceuticals.[1][2] This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, safety, and
biological significance of 4-ethoxyphenol, with a focus on its relevance to researchers and
professionals in the field of drug development.

Chemical and Physical Properties

4-Ethoxyphenol is a beige crystalline solid at room temperature.[1][3] It possesses a mild,
sweet, herbaceous odor reminiscent of anise and fennel.[1][4] It is soluble in organic solvents
such as ethanol and ether and is slightly soluble in water.[1][4][5]

Table 1: Physicochemical Properties of 4-Ethoxyphenol
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Property Value Reference(s)

CAS Number 622-62-8 [6]

Molecular Formula CsH1002 [6]

Molecular Weight 138.16 g/mol [6]
Beige crystalline powder or

Appearance [1][3]
chunks

Melting Point 64-67 °C [6]

Boiling Point 131 °C at 9 mmHg [7]

N Slightly soluble in water;

Solubility ] ) [1114]
soluble in alcohol and oils

logP 1.87 [1]

pKa 10.44 + 0.13 (Predicted) [1]

Spectroscopic Data

The structural characterization of 4-ethoxyphenol is supported by various spectroscopic
techniques.

Table 2: Key Spectroscopic Data for 4-Ethoxyphenol
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Technique Key Peaks/Signals Reference(s)

Signals corresponding to
1H NMR ethoxy protons (triplet and [11161[8]

quartet) and aromatic protons.

Characteristic peaks for O-H
R Spect stretching (phenol), C-O (]
ectrosco
P by stretching (ether and phenol),

and aromatic C-H stretching.

Molecular ion peak (M*) at m/z
138, with fragmentation

Mass Spectrometry ] ) [6]
patterns consistent with the

structure.

Synthesis of 4-Ethoxyphenol

4-Ethoxyphenol can be synthesized through several methods. The most common laboratory-
scale synthesis is the Williamson ether synthesis, involving the reaction of hydroquinone with
an ethylating agent in the presence of a base. Another method involves the reaction of p-
benzoquinone with ethanol.[2][9][10][11]

Experimental Protocol: Williamson Ether Synthesis of 4-
Ethoxyphenol

This protocol details the synthesis of 4-ethoxyphenol from hydroquinone and iodoethane.

Materials:

Hydroquinone

lodoethane

Sodium hydroxide (NaOH)

Ethanol
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Water

Diethyl ether

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Hydrochloric acid (HCI), dilute
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve hydroquinone (1.0 eq) in ethanol.

o Deprotonation: Slowly add a solution of sodium hydroxide (1.0 eq) in water to the flask while
stirring. The mixture should become basic.

o Alkylation: Add iodoethane (1.0 eq) dropwise to the reaction mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
ethanol under reduced pressure.

o Extraction: To the remaining aqueous mixture, add diethyl ether and transfer to a separatory
funnel. Shake and separate the layers. Extract the aqueous layer two more times with diethyl
ether.

e Washing: Combine the organic layers and wash with dilute HCI, followed by water, and finally
with brine.

e Drying and Evaporation: Dry the organic layer over anhydrous MgSOa or Na=SOs, filter, and
evaporate the solvent to obtain the crude product.

 Purification: Purify the crude 4-ethoxyphenol by recrystallization from a suitable solvent
system, such as ethanol/water or hexanes/ethyl acetate, to yield a beige crystalline solid.[4]
[12][13][14]
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Workflow for Williamson Ether Synthesis of 4-Ethoxyphenol

Reaction

1. Dissolve Hydroquinone
in Ethanol

2. Add NaOH solution
(Deprotonation)

;

3. Add lodoethane
(Alkylation)

4. Reflux for 2-4h

Reaction Complete

Work-up & [Purification

[5. Cool and remove EthanoD
[6. Extract with Diethyl EtheD

7. Wash organic layer

;

8. Dry and Evaporate
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A flowchart illustrating the Williamson ether synthesis of 4-ethoxyphenol.

Applications in Drug Development and Research

4-Ethoxyphenol serves as a valuable building block in medicinal chemistry for the synthesis of
various bioactive molecules. Its phenolic hydroxyl and ether functionalities provide sites for
further chemical modification.

» Scaffold for Bioactive Compounds: The 4-ethoxyphenol moiety has been incorporated into
the structures of enzyme inhibitors and androgen receptor antagonists.[5][15][16][17]

» Substrate for Enzyme Kinetics: It is used as a substrate in the kinetic evaluation of enzymes
like mushroom tyrosinase.[2]

» Precursor for Derivatives: The synthesis of N-alkyl/aralkylated N-(4-ethoxyphenyl)-2,3-
dihydrobenzo-[2][8]-dioxin-6-sulfonamides with potential enzyme inhibitory activity has been
reported.[8]

Biological Activity and Signaling Pathways

While primarily used as a synthetic intermediate, 4-ethoxyphenol itself exhibits some
biological activities.

 Antilarval Activity: It has shown potent antilarval activity against Bacillus amphitrite larvae.[8]

« Inhibition of Mitochondrial Membrane Potential: 4-Ethoxyphenol has been reported to inhibit
the mitochondrial membrane potential.[18] This disruption can lead to a cascade of events
culminating in apoptosis (programmed cell death).

A proposed signaling pathway for 4-ethoxyphenol-induced apoptosis, based on its ability to
disrupt mitochondrial function, is outlined below. This pathway is a generalized model of
mitochondrially-mediated apoptosis and may be initiated by the generation of reactive oxygen
species (ROS).[3][19][20][21][22]

Proposed Signaling Pathway for 4-Ethoxyphenol-Induced Apoptosis
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A proposed pathway for 4-ethoxyphenol-induced apoptosis.

The disruption of the mitochondrial membrane potential leads to the release of cytochrome ¢
from the mitochondria into the cytosol.[9][15][23][24] Cytosolic cytochrome c then participates
in the formation of the apoptosome, which activates caspase-9.[7][13][18][25] Caspase-9, an
initiator caspase, in turn activates effector caspases like caspase-3, which execute the final
stages of apoptosis by cleaving various cellular substrates.[15][23] This process is regulated by
the Bcl-2 family of proteins, where anti-apoptotic members can prevent the release of
cytochrome c.[7][13][18][25][26]

Safety and Handling
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4-Ethoxyphenol is considered hazardous. It is harmful if swallowed and causes skin and
serious eye irritation.[8] It may also cause respiratory irritation.[3]

Table 3: Hazard Information for 4-Ethoxyphenol

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, Oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2)

] S Specific target organ toxicity — single exposure
H335: May cause respiratory irritation ) o
(Category 3), Respiratory tract irritation

Handling Precautions:

Wear protective gloves, protective clothing, and eye/face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid Measures:

« If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Conclusion

4-Ethoxyphenol is a commercially available and synthetically accessible compound with
significant potential as a building block in drug discovery and development. Its chemical
functionality allows for the creation of diverse molecular scaffolds. While it exhibits some
inherent biological activity, particularly related to mitochondrial function, its primary value lies in
its role as a versatile intermediate for the synthesis of novel therapeutic agents. Researchers
and drug development professionals should be aware of its synthetic utility and handle it with
appropriate safety precautions due to its hazardous nature. Further investigation into the
specific molecular targets and signaling pathways affected by 4-ethoxyphenol and its
derivatives may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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